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Compound of Interest

Compound Name: CYANOCOBALAMIN CO 57

CAS No.: 13115-03-2

Cat. No.: B576613

Get Quote

Application Notes & Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling

and disposal of Cobalt-57 (⁵⁷Co), a radionuclide commonly used in research and drug

development, particularly as a radiolabel for Vitamin B12 and in calibration sources. Adherence

to these protocols is critical to ensure the safety of laboratory personnel and the environment,

in alignment with the ALARA (As Low As Reasonably Achievable) principle for radiation

exposure.[1][2][3]

Scope and Applicability
This SOP applies to all authorized personnel who handle, store, or dispose of Cobalt-57 in

designated and controlled laboratory settings. All individuals must complete institutional

radiation safety training before working with this radionuclide.[2][4]
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Principal Investigator (PI): Ensures that all personnel are trained on this SOP, that the

laboratory has the necessary safety equipment, and that all procedures are followed.

Radiation Safety Officer (RSO): Provides oversight, training, and support for the safe use of

radioactive materials, and ensures compliance with all regulatory requirements.

Authorized Users: Are responsible for following this SOP, wearing appropriate personal

protective equipment (PPE), and reporting any spills or incidents to the PI and RSO

immediately.

Quantitative Data for Cobalt-57
The following table summarizes the key radiological data for Cobalt-57.

Parameter Value Reference

Half-Life 270.9 days [2]

Radiation Emissions

Gamma rays (primarily 122

keV and 136 keV), X-rays, and

electrons

[2][4]

Primary Gamma Energies
122 keV (85.51% abundance),

136 keV (10.60% abundance)
[5]

Shielding Requirement
~1 mm of lead (Pb) for the Half

Value Layer (HVL)
[2][6]

Annual Limit on Intake (ALI)

Ingestion: 8,000 µCi (296

MBq); Inhalation: 3,000 µCi

(111 MBq)

[5]

Critical Organ Lung (for inhalation) [2][4]

Experimental Protocols
Receiving and Storing Cobalt-57

Upon receipt, visually inspect the package for any signs of damage or leakage.[7]
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Perform a wipe test on the exterior of the package and the source container using a low-

energy gamma detector or a gamma counter.[2][4]

Log the receipt of the radioactive material in the laboratory's inventory control system.

Store Cobalt-57 sources in a designated, secure, and clearly labeled area.[1][8]

Ensure the storage location is shielded with lead of appropriate thickness to maintain dose

rates below 2 mR/hr at the exterior surface.[2][3][4]

The storage area must be locked and accessible only to authorized personnel.[1][9]

Handling Cobalt-57
Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety glasses, and

disposable gloves when handling Cobalt-57.[2][3][5] For higher activity work, consider using

leaded eyewear and aprons.

Designated Work Area: All work with unsealed Cobalt-57 must be conducted in a designated

and labeled radioactive work area, such as a fume hood or a glove box, especially if there is

a risk of generating airborne contamination.[2][9][10]

Shielding: Use lead shielding (bricks, L-blocks) to minimize external radiation exposure.[3][5]

Time and Distance: Minimize the time spent handling the source and maximize the distance

from the source whenever possible.[1][7] Use remote handling tools like tongs or forceps.[2]

[3][5]

Contamination Control: Cover work surfaces with absorbent, plastic-backed paper.[2][9][10]

Use trays to contain potential spills.[2][5][11]

Monitoring: Use a calibrated survey meter (e.g., a Geiger-Mueller counter or a low-energy

gamma detector) to monitor the work area for contamination during and after the procedure.

[2][3][4]

Personal Monitoring: Wear whole-body and ring dosimeters as required by the institution's

radiation safety program.[2][3][4]
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Waste Disposal of Cobalt-57
Segregation: Segregate radioactive waste from non-radioactive waste.[1] Cobalt-57 waste

should be segregated based on its physical form (solid, liquid, sharps).

Solid Waste: Place solid waste (e.g., contaminated gloves, paper towels, plasticware) in a

designated, shielded, and clearly labeled radioactive waste container.[1][5]

Liquid Waste: Store liquid waste in a properly labeled and sealed container within a

secondary containment. Do not dispose of measurable quantities of radioactive liquid down

the drain unless specifically authorized by the RSO.[2][4][10]

Sharps Waste: Place all radioactive sharps in a designated, puncture-resistant sharps

container.

Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,

the isotope (Cobalt-57), the activity level, and the date.[1][5]

Disposal Request: When the waste container is full, submit a radioactive waste pickup

request to the institution's Environmental Health and Safety (EHS) department.

Emergency Procedures for Spills
Minor Spills:

Notify all personnel in the immediate area.

Contain the spill using absorbent materials.

Wear appropriate PPE and clean the affected area from the outside in.

Use a survey meter to monitor for residual contamination.

Place all contaminated materials in a radioactive waste container.

Report the incident to the PI and RSO.

Major Spills:
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Evacuate the immediate area.

Prevent others from entering the contaminated area.

Notify the PI and the RSO immediately.

Follow the instructions of the RSO for decontamination procedures.

Visualizations
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Cobalt-57 Handling and Disposal Workflow

Receipt & Storage

Handling Protocol
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Emergency Spill Procedure
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(Absorbent Paper, Shielding)

Handle Co-57
(ALARA: Time, Distance, Shielding)

Monitor Work Area

Segregate Waste
(Solid, Liquid, Sharps)

Label Waste Container

Store in Shielded Area

Request EHS Pickup

Spill Occurs

Minor or Major?
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3. Monitor
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Major Spill:
1. Evacuate Area
2. Secure Area

3. Notify PI & RSO Immediately

Major
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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